Cas no 1806676-35-6 (2-(2-Cyanoethyl)-6-ethoxymandelic acid)

• Product Name: 2-(2-Cyanoethyl)-6-ethoxymandelic acid
• CAS No: 1806676-35-6
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 4941295
• Update Time: 2025-09-17

2-(2-Cyanoethyl)-6-ethoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Cyanoethyl)-6-ethoxymandelic acid

• Inchi： 1S/C13H15NO4/c1-2-18-10-7-3-5-9(6-4-8-14)11(10)12(15)13(16)17/h3,5,7,12,15H,2,4,6H2,1H3,(H,16,17)
• InChI Key： BOFFPGHPBPROKJ-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(CCC#N)=C1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 322
• XLogP3: 1.1
• Topological Polar Surface Area: 90.6

Additional information on 2-(2-Cyanoethyl)-6-ethoxymandelic acid

Introduction to 2-(2-Cyanoethyl)-6-ethoxymandelic Acid (CAS No. 1806676-35-6)

2-(2-Cyanoethyl)-6-ethoxymandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806676-35-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a unique structural motif, presents intriguing possibilities for further chemical manipulation and biological investigation. Its molecular structure incorporates both cyano and ethoxy functional groups, which are known to influence its reactivity and potential applications in drug design and synthesis.

The synthesis of 2-(2-Cyanoethyl)-6-ethoxymandelic acid involves multi-step organic transformations that highlight the compound's synthetic utility. The presence of the cyano group (–CN) provides a site for nucleophilic addition reactions, while the ethoxy group (–OEt) introduces polarity and solubility characteristics favorable for pharmaceutical formulations. These features make it a versatile intermediate in the development of more complex molecules, particularly in the realm of enzyme inhibition and receptor binding studies.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyanoethyl moiety, in particular, has been studied for its role in modulating biological pathways associated with inflammation and pain management. Preclinical studies have suggested that derivatives of this class may exhibit inhibitory effects on certain enzymes implicated in these pathways. While 2-(2-Cyanoethyl)-6-ethoxymandelic acid itself has not yet been subjected to extensive clinical trials, its structural features align well with current trends in medicinal chemistry aimed at identifying novel therapeutic agents.

The ethoxymandelic acid component of the molecule echoes the structural framework of established pharmaceuticals used in conditions ranging from neurological disorders to metabolic diseases. By leveraging this scaffold, researchers can explore modifications that enhance bioavailability, target specificity, or metabolic stability. The combination of these functional groups offers a rich ground for synthetic chemists to develop libraries of compounds for high-throughput screening (HTS) campaigns. Such screens are instrumental in identifying lead candidates for further optimization.

Advances in computational chemistry have further accelerated the exploration of compounds like 2-(2-Cyanoethyl)-6-ethoxymandelic acid. Molecular modeling techniques allow researchers to predict binding affinities, metabolic pathways, and potential side effects with increasing accuracy. These predictions are crucial for guiding experimental design and reducing the time required to bring a drug candidate from discovery to clinical evaluation. The integration of experimental data with computational insights provides a robust framework for understanding the molecular interactions that underpin pharmacological activity.

One particularly promising area of research involves using derivatives of 2-(2-Cyanoethyl)-6-ethoxymandelic acid as probes to study enzyme mechanisms. For instance, cyano-substituted compounds have been shown to interact with metalloenzymes and proteases through coordination or hydrogen bonding interactions. The ethoxy group can serve as a pivot point for conformational flexibility, allowing the molecule to adopt shapes that optimize binding to biological targets. Such structural adaptability is highly valued in drug design, where matching the shape and charge distribution of a target site is critical for efficacy.

The chemical properties of 2-(2-Cyanoethyl)-6-ethoxymandelic acid also make it an attractive candidate for use in prodrug strategies. Prodrugs are pharmacologically inactive precursors that are converted into active drugs within the body through enzymatic or chemical processes. The cyano group can be hydrolyzed under physiological conditions, releasing a reactive intermediate that can engage biological targets directly. Meanwhile, the ethoxy group may influence solubility or stability during prodrug formulation and delivery.

In summary, 2-(2-Cyanoethyl)-6-ethoxymandelic acid (CAS No. 1806676-35-6) represents a fascinating compound with broad applications in pharmaceutical research and development. Its unique structural features—combining a cyano group with an ethoxy-substituted mandelic acid backbone—offer opportunities for innovation across multiple therapeutic areas. As computational methods continue to refine our understanding of molecular interactions, compounds like this one will play an increasingly pivotal role in discovering next-generation therapeutics.